Cas no 2228441-79-8 (5-cyclopropyl-3-methylidenehexan-1-amine)

• Product Name: 5-cyclopropyl-3-methylidenehexan-1-amine
• CAS No: 2228441-79-8
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6425901
• PubChem ID: 165972895
• Update Time: 2025-06-08

5-cyclopropyl-3-methylidenehexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-3-methylidenehexan-1-amine
• 2228441-79-8
• EN300-1998718

• Inchi： 1S/C10H19N/c1-8(5-6-11)7-9(2)10-3-4-10/h9-10H,1,3-7,11H2,2H3
• InChI Key： UWVXIOVHHMWLIF-UHFFFAOYSA-N
• SMILES： NCCC(=C)CC(C)C1CC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 5-cyclopropyl-3-methylidenehexan-1-amine

Introduction to 5-cyclopropyl-3-methylidenehexan-1-amine (CAS No. 2228441-79-8)

5-cyclopropyl-3-methylidenehexan-1-amine is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and synthetic utility. With the CAS number 2228441-79-8, this compound represents a fascinating molecular scaffold that combines a cyclopropyl group with an alkenylamine moiety, presenting opportunities for further derivatization and exploration in drug discovery. The presence of both rigid and flexible structural elements makes it a compelling candidate for investigating mechanisms of action in various biological pathways.

The chemical structure of 5-cyclopropyl-3-methylidenehexan-1-amine features a six-carbon chain terminated with an amine group, interrupted by a vinylidene (methylidene) functional group at the third carbon position. The cyclopropyl ring introduces steric hindrance, which can influence both the physical properties of the molecule and its interactions with biological targets. This structural feature is particularly relevant in the context of modern drug design, where optimizing binding affinity and selectivity is paramount.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such compounds. Studies suggest that the 5-cyclopropyl substituent may enhance metabolic stability by reducing susceptibility to enzymatic degradation, while the 3-methylidenehexan-1-amine backbone could facilitate interactions with protein targets through hydrogen bonding or hydrophobic effects. These insights are derived from molecular dynamics simulations and quantum mechanical calculations, which have become indispensable tools in rational drug design.

In the realm of medicinal chemistry, analogs of 5-cyclopropyl-3-methylidenehexan-1-amine have been explored for their potential as kinase inhibitors, particularly those involved in cancer therapy. The vinylidene group has been shown to mimic the transition state geometry of substrates in enzymatic reactions, making it an effective scaffold for designing potent inhibitors. Furthermore, the cyclopropyl ring can serve as a conformational constraint, improving binding affinity by reducing rotational freedom around certain bonds.

The synthesis of 5-cyclopropyl-3-methylidenehexan-1-amine presents both challenges and opportunities for chemists. Traditional methods involve multi-step organic transformations, including alkylation, cyclization, and functional group interconversions. However, recent reports highlight the use of transition-metal-catalyzed cross-coupling reactions, which can streamline the synthetic pathway and improve yields. For instance, palladium-catalyzed reactions have been employed to introduce the cyclopropyl moiety efficiently, demonstrating the growing importance of catalytic methods in complex molecule synthesis.

Biological evaluation of 5-cyclopropyl-3-methylidenehexan-1-amine has revealed promising activities in preclinical models. Notably, derivatives of this compound have demonstrated inhibitory effects on certain enzymes implicated in inflammatory pathways. The amine functionality at the terminal carbon allows for further derivatization into more complex pharmacophores, enabling fine-tuning of biological activity. Such modifications are crucial for achieving optimal pharmacological profiles, including selectivity and reduced off-target effects.

The role of computational modeling in predicting bioactivity has been increasingly recognized alongside experimental validation. Machine learning algorithms trained on large datasets have shown remarkable accuracy in forecasting binding affinities and identifying lead compounds. When applied to 5-cyclopropyl-3-methylidenehexan-1-amine, these models can suggest modifications that enhance potency or selectivity before costly wet-lab experiments are conducted. This synergy between computational and experimental approaches accelerates drug discovery pipelines significantly.

Future directions in research may focus on exploring analogs of 5-cyclopropyl-3-methylidenehexan-1-amine with enhanced solubility or improved pharmacokinetic properties. Poor solubility remains a major hurdle in drug development, often limiting therapeutic efficacy despite promising biological activity. Strategies such as prodrug formulations or molecular optimization may address these challenges effectively. Additionally, investigating the compound’s potential as a building block for more complex scaffolds could open new avenues in medicinal chemistry.

The versatility of 5-cyclopropyl-3-methylidenehexan-1-amine as a starting material is evident from its utility across multiple therapeutic areas. Beyond cancer therapy, this compound has shown promise in treating neurological disorders by modulating neurotransmitter receptors or enzyme activity. The ability to modify its structure allows researchers to tailor its properties for specific indications while maintaining core pharmacological features derived from its parent scaffold.

In conclusion,5-cyclopropyl-3-methylidenehexan-1-amine (CAS No. 2228441-79-8) represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. Advances in synthetic methodologies and computational biology continue to enhance our ability to explore its therapeutic potential efficiently. As drug discovery progresses toward more personalized medicine approaches,5-cyclopropyl derivatives will likely play an increasingly important role in addressing unmet medical needs through innovative chemical design.